Cas no 124044-66-2 (D-Homophenylalanine ethyl ester)

D-Homophenylalanine ethyl ester Properties

Names and Identifiers

• D-Homophenylalanine ethyl ester
• (R)-(-)-Homophenylalanine ethyl ester
• Benzenebutanoicacid, a-amino-, ethyl ester, (R)-
• Benzenebutanoic acid, a-aMino-, ethyl ester, (aR)-
• AKOS015909994
• Benzenebutanoic acid, alpha-amino-, ethyl ester, (alphaR)-
• (R)-ethyl 2-amino-4-phenylbutanoate
• D-Homophenylalanine ethyl ester
• SCHEMBL8174213
• DTXSID80424907
• AKOS015933074
• (R)-ethyl2-amino-4-phenylbutanoate
• ethyl (2R)-2-amino-4-phenylbutanoate
• EN300-60147
• 124044-66-2
• +Expand

• InChIKey： WFLQXECQLHZKMV-LLVKDONJSA-N
• Inchi： InChI=1S/C12H17NO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9,13H2,1H3/t11-/m1/s1
• SMILES： CCOC([C@@H](CCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 30.04698
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 207.126
• Heavy Atom Count: 15
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• LogP: 2.20990
• PSA: 0
• Boiling Point: 311.4 °C at 760 mmHg
• Flash Point: 164.8 °C
• Density: 1.058